Cas no 81468-99-7 (Triacontane, 8-methyl-)

• Product name: Triacontane, 8-methyl-
• CAS No: 81468-99-7
• MF: C₃₁H₆₄
• MW: 436.83986
• CID: 703881
• PubChem ID: 6430454

Triacontane, 8-methyl- Chemical and Physical Properties

Names and Identifiers

• Triacontane, 8-methyl-
• 8-methyltriacontane
• DTXSID40423996
• 8-methyl-triacontane
• ONPKVDRNJBCREP-UHFFFAOYSA-N
• LMFA11000530
• 81468-99-7

• Inchi： InChI=1S/C31H64/c1-4-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-26-28-30-31(3)29-27-25-9-7-5-2/h31H,4-30H2,1-3H3
• InChI Key： ONPKVDRNJBCREP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCC(C)CCCCCCC

Computed Properties

• Exact Mass: 436.500802041g/mol
• Monoisotopic Mass: 436.500802041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 31
• Rotatable Bond Count: 27
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.7
• Topological Polar Surface Area: 0Ų